Cas no 1532471-53-6 (1-(6-methylpyridin-2-yl)cyclohexan-1-amine)

1-(6-Methylpyridin-2-yl)cyclohexan-1-amine is a cyclohexylamine derivative featuring a 6-methylpyridin-2-yl substituent, which enhances its structural versatility for synthetic applications. This compound is of interest in medicinal and agrochemical research due to its potential as a building block for bioactive molecules. The cyclohexylamine core provides conformational rigidity, while the pyridine moiety introduces nitrogen-based functionality, facilitating interactions in coordination chemistry or as a ligand in catalytic systems. Its well-defined structure and stability make it suitable for use in fine chemical synthesis, particularly in the development of pharmacophores or specialty intermediates. The compound can be further functionalized, offering flexibility in molecular design.
1-(6-methylpyridin-2-yl)cyclohexan-1-amine structure
1532471-53-6 structure
Product Name:1-(6-methylpyridin-2-yl)cyclohexan-1-amine
CAS No:1532471-53-6
MF:C12H18N2
MW:190.284722805023
CID:5950191
PubChem ID:82603633
Update Time:2025-05-20

1-(6-methylpyridin-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanamine, 1-(6-methyl-2-pyridinyl)-
    • 1-(6-methylpyridin-2-yl)cyclohexan-1-amine
    • EN300-1845307
    • 1532471-53-6
    • Inchi: 1S/C12H18N2/c1-10-6-5-7-11(14-10)12(13)8-3-2-4-9-12/h5-7H,2-4,8-9,13H2,1H3
    • InChI Key: INVOWJGXXLGWEB-UHFFFAOYSA-N
    • SMILES: C1(C2=NC(C)=CC=C2)(N)CCCCC1

Computed Properties

  • Exact Mass: 190.146998583g/mol
  • Monoisotopic Mass: 190.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.022±0.06 g/cm3(Predicted)
  • Boiling Point: 298.3±28.0 °C(Predicted)
  • pka: 7.68±0.70(Predicted)

1-(6-methylpyridin-2-yl)cyclohexan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1845307-0.05g
1-(6-methylpyridin-2-yl)cyclohexan-1-amine
1532471-53-6
0.05g
$768.0 2023-09-19
Enamine
EN300-1845307-0.1g
1-(6-methylpyridin-2-yl)cyclohexan-1-amine
1532471-53-6
0.1g
$804.0 2023-09-19
Enamine
EN300-1845307-0.25g
1-(6-methylpyridin-2-yl)cyclohexan-1-amine
1532471-53-6
0.25g
$840.0 2023-09-19
Enamine
EN300-1845307-0.5g
1-(6-methylpyridin-2-yl)cyclohexan-1-amine
1532471-53-6
0.5g
$877.0 2023-09-19
Enamine
EN300-1845307-1.0g
1-(6-methylpyridin-2-yl)cyclohexan-1-amine
1532471-53-6
1g
$1172.0 2023-06-01
Enamine
EN300-1845307-2.5g
1-(6-methylpyridin-2-yl)cyclohexan-1-amine
1532471-53-6
2.5g
$1791.0 2023-09-19
Enamine
EN300-1845307-5.0g
1-(6-methylpyridin-2-yl)cyclohexan-1-amine
1532471-53-6
5g
$3396.0 2023-06-01
Enamine
EN300-1845307-10.0g
1-(6-methylpyridin-2-yl)cyclohexan-1-amine
1532471-53-6
10g
$5037.0 2023-06-01
Enamine
EN300-1845307-1g
1-(6-methylpyridin-2-yl)cyclohexan-1-amine
1532471-53-6
1g
$914.0 2023-09-19
Enamine
EN300-1845307-5g
1-(6-methylpyridin-2-yl)cyclohexan-1-amine
1532471-53-6
5g
$2650.0 2023-09-19

Additional information on 1-(6-methylpyridin-2-yl)cyclohexan-1-amine

Recent Advances in the Study of 1-(6-methylpyridin-2-yl)cyclohexan-1-amine (CAS: 1532471-53-6)

The compound 1-(6-methylpyridin-2-yl)cyclohexan-1-amine (CAS: 1532471-53-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclohexylamine scaffold and pyridine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of research has been the optimization of synthetic routes for 1-(6-methylpyridin-2-yl)cyclohexan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The synthetic approach involved a multi-step process, including the condensation of 6-methylpyridine-2-carbaldehyde with cyclohexanone, followed by reductive amination. This method has been praised for its reproducibility and suitability for industrial-scale production.

Pharmacological evaluations of 1-(6-methylpyridin-2-yl)cyclohexan-1-amine have revealed its potential as a modulator of central nervous system (CNS) targets. In vitro studies have shown that the compound exhibits high affinity for specific serotonin and dopamine receptors, suggesting its utility in treating neuropsychiatric disorders such as depression and schizophrenia. Additionally, preliminary in vivo studies in rodent models have demonstrated favorable pharmacokinetic properties, including good blood-brain barrier penetration and a manageable safety profile.

Another significant development is the exploration of 1-(6-methylpyridin-2-yl)cyclohexan-1-amine as a potential anticancer agent. Recent findings indicate that the compound can inhibit the activity of certain kinases involved in tumor proliferation. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects against cancer cell lines, particularly in breast and lung cancer models. These findings open new avenues for the development of targeted therapies.

Despite these promising results, challenges remain in the clinical translation of 1-(6-methylpyridin-2-yl)cyclohexan-1-amine. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future research. However, the compound's versatile chemical structure provides ample opportunities for structural modifications to enhance its therapeutic efficacy and reduce adverse effects.

In conclusion, 1-(6-methylpyridin-2-yl)cyclohexan-1-amine (CAS: 1532471-53-6) represents a compelling candidate for further investigation in drug discovery. Its diverse pharmacological activities and synthetic accessibility make it a valuable asset in the development of novel therapeutics. Continued research efforts are expected to elucidate its full potential and pave the way for clinical applications.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.